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Compound of Interest

Compound Name: 6-bromo-1H-indene

Cat. No.: B1280595 Get Quote

For laboratory professionals engaged in research and drug development, the meticulous

management and disposal of chemical reagents are fundamental to ensuring a safe and

compliant operational environment. This guide provides a comprehensive, step-by-step

protocol for the proper disposal of 6-bromo-1H-indene, a halogenated derivative of indene.

Adherence to these procedures is critical for minimizing environmental impact and upholding

laboratory safety standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for 6-bromo-1H-indene. In the absence of a specific SDS, information from

structurally similar compounds, such as 6-bromo-1H-indazole, should be used as a

precautionary guide.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield to protect against splashes

and dust.[2]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to prevent skin

contact.[2]

Body Protection: A lab coat or a chemical-resistant apron is necessary to protect personal

clothing from contamination.[2]
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Respiratory Protection: All handling of 6-bromo-1H-indene and its waste should be

conducted in a certified chemical fume hood to prevent the inhalation of vapors or dust.[1][2]

Ensure that safety showers and eyewash stations are unobstructed and readily accessible.[1]

Waste Segregation: The Foundation of Safe
Disposal
Proper segregation of chemical waste is a critical first step towards safe and compliant

disposal. As a brominated organic compound, 6-bromo-1H-indene is classified as halogenated

organic waste and must be collected in a designated and clearly labeled "Halogenated Organic

Waste" container.[1]

Key Principles of Waste Segregation:

Do Not Mix: Never combine halogenated waste with non-halogenated organic waste, as this

complicates and increases the cost of disposal.[1]

Original Containers: Whenever possible, keep the chemical in its original container to avoid

misidentification.[1]

Container Compatibility: Ensure the waste container is chemically compatible with 6-bromo-
1H-indene. High-density polyethylene (HDPE) containers are generally recommended for

halogenated solvent waste.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the disposal of pure 6-
bromo-1H-indene and materials contaminated with it.

Pure or Unused 6-Bromo-1H-Indene:

Carefully transfer the solid chemical into a designated "Halogenated Organic Waste"

container.

Minimize the generation of dust during the transfer.
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Ensure the container is properly sealed and clearly labeled with the chemical name and

hazard information.

Contaminated Materials:

Solid Waste: Items such as contaminated gloves, weighing paper, and absorbent materials

should be placed in a sealed bag and then deposited into the solid "Halogenated Organic

Waste" container.[1]

Liquid Waste: Solutions containing 6-bromo-1H-indene should be collected in a

designated "Halogenated Organic Liquid Waste" container.

Glassware: Before washing, decontaminate glassware by rinsing with a suitable solvent

(e.g., ethanol or acetone). Collect this rinsate in the liquid "Halogenated Organic Waste"

container. Following this initial rinse, the glassware can be washed according to standard

laboratory procedures.[1]

Final Disposal:

The final disposal of 6-bromo-1H-indene waste must be conducted by a licensed and

approved waste disposal facility.[1]

The preferred method of disposal is controlled incineration in a chemical waste incinerator

equipped with flue gas scrubbing. This process effectively destroys the organic molecule

and removes hazardous halogenated byproducts from the emissions.[1]

Crucially, do not dispose of 6-bromo-1H-indene down the drain or in regular trash. Such

actions can lead to significant environmental contamination and are a violation of

regulatory standards.[1][3]

Quantitative Data Summary
While a specific SDS for 6-bromo-1H-indene is not readily available, the following table

summarizes key information for indene and related brominated compounds to provide an

indication of its potential hazards.
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Property Indene 6-Bromo-1-hexene
1-Bromo-3-
methylbut-2-ene

CAS Number 95-13-6 2695-47-8 870-63-3

Molecular Formula C₉H₈ C₆H₁₁Br C₅H₉Br

Boiling Point 181 - 182 °C Not Available 82 - 83 °C @ 200 hPa

Density 0.996 g/cm³ at 25 °C Not Available 1.29 g/mL at 20 °C

Hazard Statements

Flammable liquid and

vapor. May be fatal if

swallowed and enters

airways.

Flammable liquid. May

cause respiratory

irritation.[4]

Flammable liquid and

vapor. Causes severe

skin burns and eye

damage.

Precautionary

Statements

Keep away from

heat/sparks/open

flames.

Keep away from

heat/sparks/open

flames. Use only non-

sparking tools.[4]

Keep away from

heat/sparks/open

flames. Wear

protective

gloves/clothing/eye

protection.

Incompatible Materials
Not specified in the

provided context.

Strong oxidizing

agents. Strong bases.

[4]

Not specified in the

provided context.

Disposal Workflow
The following diagram illustrates the decision-making process for the safe disposal of 6-bromo-
1H-indene.
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Start: 6-Bromo-1H-Indene Waste

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Is the waste pure/unused chemical?

Is the waste contaminated solid?

No

Transfer to
'Halogenated Organic Waste'

(Solid) Container

Yes

Is the waste contaminated liquid/rinsate?

No

Place in sealed bag, then into
'Halogenated Organic Waste'

(Solid) Container

Yes

Collect in
'Halogenated Organic Waste'

(Liquid) Container

Yes

Seal and Label Container Correctly

Store in a cool, dry, well-ventilated area
away from incompatible materials

Arrange for pickup by a
licensed waste disposal facility

End: Proper Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-bromo-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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